N-(benzo[d]thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H21N3O4S2/c1-27-15-6-8-16(9-7-15)29(25,26)23-12-10-14(11-13-23)19(24)22-20-21-17-4-2-3-5-18(17)28-20/h2-9,14H,10-13H2,1H3,(H,21,22,24)
• InChI Key: VGWCXRLBVKMCKF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C20H21N3O4S2
• Molecular Weight: 431.5 g/mol

Description

N-(benzo[d]thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide, also known as BZTP, is a novel chemical compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

N-(benzo[d]thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide works by binding to the T-type calcium channel and inhibiting its activity. This leads to a decrease in neuronal excitability, which can have various effects on cellular processes and signaling pathways. N-(benzo[d]thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide has been shown to have a high affinity for the T-type calcium channel, making it a potent inhibitor of this channel.
Biochemical and Physiological Effects:
N-(benzo[d]thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N-(benzo[d]thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide can inhibit the activity of the T-type calcium channel in a dose-dependent manner. In vivo studies have shown that N-(benzo[d]thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide can reduce seizure activity in animal models of epilepsy. Additionally, N-(benzo[d]thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide has been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

N-(benzo[d]thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide has several advantages for use in lab experiments. It is a potent and selective inhibitor of the T-type calcium channel, making it a useful tool for studying the role of this channel in various neurological disorders. N-(benzo[d]thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide is also relatively stable and easy to synthesize, making it a cost-effective tool for scientific research.
One limitation of N-(benzo[d]thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide is that it has not been extensively studied in humans, so its safety and efficacy in humans are not well understood. Additionally, N-(benzo[d]thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide has a relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on N-(benzo[d]thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide. One area of interest is the development of N-(benzo[d]thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide derivatives with improved pharmacological properties, such as longer half-life or increased selectivity for the T-type calcium channel. Another area of interest is the use of N-(benzo[d]thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide in the study of other neurological disorders, such as Alzheimer's disease or Huntington's disease. Additionally, N-(benzo[d]thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide could be used in combination with other drugs to investigate potential synergistic effects on neuronal excitability.

Synthesis Methods

N-(benzo[d]thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide can be synthesized through a multi-step process involving the reaction of various chemical reagents. The first step involves the synthesis of 2-aminobenzo[d]thiazole, which is then reacted with 4-methoxybenzenesulfonyl chloride to form the intermediate compound. This intermediate is then reacted with piperidine-4-carboxylic acid to yield the final product, N-(benzo[d]thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide.

Scientific Research Applications

N-(benzo[d]thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to be a potent and selective inhibitor of the T-type calcium channel, which is involved in the regulation of neuronal excitability. This makes N-(benzo[d]thiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)piperidine-4-carboxamide a potential tool for studying the role of T-type calcium channels in various neurological disorders, such as epilepsy and Parkinson's disease.